Cas no 10315-59-0 (Sulfurous acid, ethylmethyl ester)

Sulfurous acid, ethylmethyl ester structure
10315-59-0 structure
Product Name:Sulfurous acid, ethylmethyl ester
CAS No:10315-59-0
MF:C3H8O3S
MW:124.158820152283
CID:200657
PubChem ID:66305
Update Time:2025-04-19

Sulfurous acid, ethylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • Sulfurous acid, ethylmethyl ester
    • ethyl methyl sulphite
    • ethyl methyl sulfite
    • NS00055294
    • SCHEMBL778993
    • 10315-59-0
    • EINECS 233-695-6
    • Sulphurous acid ethyl methyl ester
    • DTXSID20908216
    • SULFUROUS ACID ETHYL METHYL ESTER
    • Inchi: 1S/C3H8O3S/c1-3-6-7(4)5-2/h3H2,1-2H3
    • InChI Key: FMQCKJHUYDYTMA-UHFFFAOYSA-N
    • SMILES: S(=O)(OC)OCC

Computed Properties

  • Exact Mass: 124.01944
  • Monoisotopic Mass: 124.019415
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 63.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.7
  • XLogP3: 0.6

Experimental Properties

  • Density: 1.1310
  • Boiling Point: 141°C
  • Flash Point: 34.2°C
  • Refractive Index: 1.4156
  • PSA: 35.53
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